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Compound of Interest

Compound Name:
3-(TERT-

BUTYL)CYCLOHEXANONE

CAS No.: 936-99-2

Cat. No.: B1295260

Get Quote

An In-depth Technical Guide to the Chemical Properties of 3-(tert-butyl)cyclohexanone

Abstract
This technical guide provides a comprehensive overview of the core chemical properties,

synthesis, and reactivity of 3-(tert-butyl)cyclohexanone (CAS No. 936-99-2). Primarily aimed

at researchers, scientists, and professionals in drug development, this document delves into

the nuanced stereochemical implications of the bulky tert-butyl group on the cyclohexane ring.

We will explore its conformational analysis, spectroscopic signature, and utility as a synthetic

intermediate. The causality behind experimental choices and protocols is emphasized to

provide actionable, field-proven insights.

Core Physicochemical and Structural Properties
3-(tert-butyl)cyclohexanone is a substituted cyclic ketone whose properties are dominated by

the interplay between the carbonyl group and the sterically demanding tert-butyl substituent. Its

fundamental characteristics are summarized below.
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Property Value Source

IUPAC Name 3-tert-butylcyclohexan-1-one [1]

Molecular Formula C₁₀H₁₈O [1]

Molecular Weight 154.25 g/mol [1]

CAS Number 936-99-2 [1][2]

Boiling Point 213.3 °C (at 760 mmHg) [3][4]

Flash Point 75.7 °C [4]

Density 0.911 g/cm³ [4]

Appearance White to off-white solid/powder [5]

InChIKey
YJZOKOQSQKNYLW-

UHFFFAOYSA-N
[1]

Conformational Analysis: The Influence of a Bulky
Substituent
The chemical behavior of 3-(tert-butyl)cyclohexanone is fundamentally governed by its

conformational preferences. The cyclohexane ring exists predominantly in a chair conformation

to minimize angular and torsional strain. The introduction of a large tert-butyl group acts as a

"conformational lock."[6]

Due to severe 1,3-diaxial steric interactions, the conformer with the tert-butyl group in an axial

position is highly energetically unfavorable.[7] Consequently, the molecule overwhelmingly

adopts the chair conformation where the tert-butyl group occupies an equatorial position. This

locking effect dictates the spatial orientation of the remaining ring protons and influences the

stereochemical outcome of reactions at the carbonyl center.

Caption: Conformational equilibrium of 3-(tert-butyl)cyclohexanone.

Spectroscopic Characterization
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Definitive identification of 3-(tert-butyl)cyclohexanone relies on a combination of

spectroscopic methods.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is characterized by a prominent singlet around δ 0.9

ppm, integrating to 9H, which corresponds to the chemically equivalent methyl protons of the

tert-butyl group. The remaining 9 protons on the cyclohexane ring appear as a series of

complex multiplets between δ 1.2 and 2.5 ppm.

¹³C NMR: The carbon spectrum will show a distinct signal for the carbonyl carbon in the

downfield region, typically around δ 210-212 ppm. Other key signals include the quaternary

carbon of the tert-butyl group (~32 ppm), the methyl carbons (~27 ppm), and the individual

carbons of the cyclohexane ring.

Infrared (IR) Spectroscopy
The IR spectrum provides clear evidence of the key functional group. A strong, sharp

absorption band is observed in the range of 1710-1725 cm⁻¹, which is characteristic of a

saturated six-membered ring ketone (C=O stretch).[8] Additional bands corresponding to C-H

stretching and bending vibrations of the aliphatic ring and tert-butyl group are also present.[2]

Mass Spectrometry (MS)
Under electron ionization (EI), the mass spectrum typically shows the molecular ion peak [M]⁺

at m/z = 154. The most significant fragmentation pathway involves the loss of the stable tert-

butyl radical (•C(CH₃)₃), leading to a prominent base peak at [M-57]⁺, m/z = 97.

Synthesis Protocols
A common and effective method for the synthesis of 3-substituted cyclohexanones is the 1,4-

conjugate addition (Michael addition) of an organocuprate reagent to an α,β-unsaturated

ketone.
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1. Lithium dimethylcuprate
((CH₃)₂CuLi) or similar

Gilman reagent with tert-butyl group
2. tert-Butyllithium

1,4-Conjugate Addition

Cyclohex-2-en-1-one

Enolate Intermediate

Aqueous Workup
(e.g., NH₄Cl solution)

3-(tert-butyl)cyclohexanone

Click to download full resolution via product page

Caption: Synthetic workflow for 3-(tert-butyl)cyclohexanone.

Experimental Protocol: Synthesis via Conjugate
Addition
This protocol is adapted from established procedures for 1,4-addition to cyclohexenone.[9]

Reagent Preparation: In a flame-dried, three-necked flask under an inert argon atmosphere,

prepare the lithium di-tert-butylcuprate (Gilman) reagent by adding two equivalents of tert-

butyllithium in pentane to a cooled (-78 °C) suspension of one equivalent of copper(I) iodide

in anhydrous tetrahydrofuran (THF).
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Reaction: Cool the cuprate solution to -78 °C. Slowly add one equivalent of cyclohex-2-en-1-

one dissolved in anhydrous THF dropwise to the stirred solution.

Monitoring: Stir the reaction mixture at -78 °C for 1-2 hours. The progress can be monitored

by thin-layer chromatography (TLC) until the starting material is consumed.

Quenching: Quench the reaction by slowly adding a saturated aqueous solution of

ammonium chloride (NH₄Cl). Allow the mixture to warm to room temperature.

Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer three times

with diethyl ether.

Workup: Combine the organic extracts, wash with brine, dry over anhydrous magnesium

sulfate (MgSO₄), and filter.

Purification: Remove the solvent under reduced pressure using a rotary evaporator. The

resulting crude product can be purified by flash column chromatography on silica gel or by

vacuum distillation to yield pure 3-(tert-butyl)cyclohexanone.

Chemical Reactivity and Applications
The primary site of reactivity is the carbonyl group. Its accessibility is influenced by the fixed

conformation of the ring.

Reduction to 3-(tert-butyl)cyclohexanol
The reduction of the ketone to the corresponding alcohol is a foundational reaction in

stereochemical studies.

Mechanism: Reagents like sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄)

deliver a hydride ion to the electrophilic carbonyl carbon.

Stereoselectivity: The attack of the hydride can occur from two faces, leading to a mixture of

cis- and trans-3-(tert-butyl)cyclohexanol. The axial approach is generally favored with small,

unhindered hydride reagents, leading to the equatorial alcohol (trans isomer) as the major

product. However, the use of bulkier reducing agents (e.g., L-Selectride) can reverse this

selectivity, favoring the formation of the axial alcohol (cis isomer).[10] This controlled
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synthesis of specific diastereomers is critical in drug development for establishing structure-

activity relationships.

Utility in Synthesis
3-(tert-butyl)cyclohexanone serves as a valuable building block in organic synthesis. The

ketone can be converted into various derivatives, and its rigid conformational structure allows

for highly predictable stereochemical outcomes in subsequent reactions. Its derivatives have

been explored in various contexts, though its 4-substituted isomer is more commonly cited in

studies on antibacterial agents and other bioactive molecules.[11]

Safety and Handling
As a laboratory chemical, 3-(tert-butyl)cyclohexanone requires careful handling in

accordance with standard safety practices.

GHS Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation).[12]

Precautions:

Use only in a well-ventilated area, preferably a chemical fume hood.[12]

Wear appropriate personal protective equipment (PPE), including safety goggles,

chemical-resistant gloves, and a lab coat.[12][13]

Avoid breathing dust, fumes, or vapors.[12]

Wash hands thoroughly after handling.[13]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from

incompatible materials such as strong oxidizing agents.[13]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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and industry.
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